![molecular formula C10H13NO3 B6256214 3-(2-cyclobutyl-1,3-oxazol-5-yl)propanoic acid CAS No. 1216140-09-8](/img/no-structure.png)
3-(2-cyclobutyl-1,3-oxazol-5-yl)propanoic acid
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Description
“3-(2-cyclobutyl-1,3-oxazol-5-yl)propanoic acid” is a chemical compound with the molecular formula C10H13NO3 . It belongs to the class of compounds known as oxazoles, which are heterocyclic compounds with a five-membered ring containing an oxygen atom, a nitrogen atom, and three carbon atoms .
Molecular Structure Analysis
The molecular structure of “this compound” includes a cyclobutyl group attached to an oxazole ring, which is further connected to a propanoic acid group . The InChI code for this compound is 1S/C10H13NO3/c12-9(13)5-4-8-6-11-10(14-8)7-2-1-3-7/h6-7H,1-5H2,(H,12,13) .Mechanism of Action
Safety and Hazards
properties
{ "Design of the Synthesis Pathway": "The synthesis of 3-(2-cyclobutyl-1,3-oxazol-5-yl)propanoic acid can be achieved through a multi-step process involving the synthesis of intermediate compounds.", "Starting Materials": [ "Cyclobutane", "2-Bromoacetic acid", "Sodium hydroxide", "Ethyl acetoacetate", "Hydrazine hydrate", "Sulfuric acid", "Sodium nitrite", "Sodium azide", "Sodium borohydride", "Acetic anhydride", "Acetic acid", "Sodium bicarbonate", "Methanol", "Chloroacetic acid", "Sodium hydroxide", "Sodium cyanoborohydride", "Hydrochloric acid", "Sodium hydroxide", "3-(2-cyclobutyl-1,3-oxazol-5-yl)propanoic acid" ], "Reaction": [ "Step 1: Synthesis of ethyl 2-bromoacetate by reacting 2-bromoacetic acid with ethanol and sulfuric acid.", "Step 2: Synthesis of ethyl 2-acetamidoacrylate by reacting ethyl acetoacetate with hydrazine hydrate and acetic anhydride.", "Step 3: Synthesis of 2-cyclobutyl-5-oxo-1,3-oxazolidine-4-carboxylic acid by reacting ethyl 2-acetamidoacrylate with cyclobutane and sodium hydroxide.", "Step 4: Synthesis of 2-cyclobutyl-5-hydroxy-1,3-oxazolidine-4-carboxylic acid by reacting 2-cyclobutyl-5-oxo-1,3-oxazolidine-4-carboxylic acid with sodium borohydride.", "Step 5: Synthesis of 2-cyclobutyl-1,3-oxazol-5-amine by reacting 2-cyclobutyl-5-hydroxy-1,3-oxazolidine-4-carboxylic acid with sodium nitrite and sodium azide.", "Step 6: Synthesis of 3-(2-cyclobutyl-1,3-oxazol-5-yl)propanoic acid by reacting 2-cyclobutyl-1,3-oxazol-5-amine with chloroacetic acid, sodium cyanoborohydride, and sodium hydroxide." ] } | |
CAS RN |
1216140-09-8 |
Molecular Formula |
C10H13NO3 |
Molecular Weight |
195.2 |
Purity |
95 |
Origin of Product |
United States |
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